Cas no 1806185-63-6 (3-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 3-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1806185-63-6
• MF: C₉H₉ClF₃NO₃
• MW: 271.62087225914
• CID: 4839810
• Update Time: 2025-06-07

3-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C9H9ClF3NO3/c1-16-7-2-5(3-10)6(4-15)14-8(7)17-9(11,12)13/h2,15H,3-4H2,1H3
• InChI Key： KREGGKUDRVYRCM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(N=C1CO)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6

Additional information on 3-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-methanol

Introduction to 3-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806185-63-6)

3-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-methanol is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1806185-63-6, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including a chloromethyl substituent, a methoxy group, and a trifluoromethoxy moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.

The chloromethyl group at the 3-position of the pyridine ring introduces reactivity that can be exploited in various synthetic pathways, enabling the formation of more complex structures. This reactivity is particularly useful in cross-coupling reactions, which are fundamental to constructing biaryl systems found in many bioactive molecules. Additionally, the methoxy and trifluoromethoxy groups at the 5- and 6-positions, respectively, contribute to the electronic properties of the molecule, influencing its interactions with biological targets. The electron-withdrawing nature of the trifluoromethoxy group can enhance binding affinity by modulating the electronic distribution around the pyridine core.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved pharmacokinetic properties, such as increased metabolic stability and lipophilicity. The incorporation of fluorine atoms into drug candidates has been shown to enhance their efficacy and reduce side effects. The trifluoromethoxy group in 3-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-methanol aligns with this trend, making it an attractive scaffold for developing novel therapeutics.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in various diseases, including cancer. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with key residues in the active site of these enzymes. The presence of multiple substituents on the pyridine ring allows for fine-tuning of binding interactions, which is essential for achieving high selectivity and potency.

Recent studies have demonstrated that compounds containing both chloromethyl and trifluoromethoxy groups exhibit promising activity against certain kinases. For instance, modifications of this scaffold have shown inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cell lines. The ability to modify the chloromethyl group further allows for the introduction of additional functional moieties that can enhance binding affinity or alter metabolic profiles. This flexibility makes 3-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-methanol a versatile building block for drug discovery efforts.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the chloromethyl, methoxy, and trifluoromethoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the desired framework efficiently. These synthetic strategies not only showcase the compound's structural complexity but also its feasibility for large-scale production if needed.

The pharmacological profile of 3-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-methanol is still under investigation, but preliminary data suggest that it may exhibit inhibitory activity against specific targets relevant to neurological disorders and inflammatory diseases. The combination of electronic and steric effects introduced by its substituents could lead to unique binding interactions that differentiate it from existing therapeutic agents. Further exploration of its biological activity will be crucial in determining its potential as a lead compound or intermediate in drug development pipelines.

In conclusion, 3-(Chloromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1806185-63-6) represents an intriguing molecule with significant promise in pharmaceutical research. Its structural complexity, derived from multiple functional groups, positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated pyridines and kinase inhibitors, this compound is poised to play a pivotal role in advancing medicinal chemistry innovation.